Cas no 1258649-77-2 (4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 1258649-77-2
• MDL: MFCD17976985
• CID: 4582900
• Update Time: 2025-07-23

4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid

• MDL： MFCD17976985

Additional information on 4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid

Introduction to 4H,5H,6H,7H-1,2,4-triazolo[1,5-apyrimidine]-2-carboxylic acid (CAS No. 1258649-77-2)

4H,5H,6H,7H-1,2,4-triazolo[1,5-apyrimidine]-2-carboxylic acid, identified by its CAS number 1258649-77-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the triazoloapyrimidine class, a scaffold that has been extensively explored for its potential in the development of bioactive molecules. The presence of multiple nitrogen atoms in its structure imparts a high degree of versatility, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The 1,2,4-triazolo[1,5-apyrimidine] core is particularly interesting because it combines the functionalities of two distinct heterocyclic systems—the triazole and the pyrimidine rings. This dual system has been shown to enhance binding affinity and selectivity in various biological targets. In recent years, there has been a surge in research focusing on derivatives of this class due to their reported activities against a range of diseases, including cancer and infectious disorders. The carboxylic acid moiety at the 2-position of the molecule not only contributes to its solubility but also provides a site for further chemical modification, allowing for the synthesis of libraries of analogs with tailored pharmacological profiles.

One of the most compelling aspects of 4H,5H,6H,7H-1,2,4-triazolo[1,5-apyrimidine]-2-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The triazoloapyrimidine scaffold has been particularly effective in disrupting protein-protein interactions and modulating signaling cascades that are aberrant in disease states.

Recent advancements in computational chemistry have further enhanced the understanding of how modifications to the 1,2,4-triazolo[1,5-apyrimidine] core can influence biological activity. Molecular docking simulations and virtual screening have identified promising derivatives with enhanced potency and reduced toxicity. These computational approaches have accelerated the discovery process by allowing researchers to predict the binding modes of candidate compounds before conducting costly wet-lab experiments. The integration of machine learning algorithms has further refined this process by enabling the prediction of physicochemical properties and pharmacokinetic profiles.

In clinical settings, compounds derived from the triazoloapyrimidine scaffold have shown promise as therapeutic agents. Preclinical studies have highlighted their efficacy in models of solid tumors and hematological malignancies. The ability to modulate key signaling pathways such as PI3K/AKT and MAPK has made these molecules attractive candidates for combination therapies. Additionally, their structural features have been optimized to improve oral bioavailability and tissue distribution—a critical consideration for drug candidates entering human trials.

The synthesis of 4H,5H,6H,7H-1,2,4-triazolo[1,5-apyrimidine]-2-carboxylic acid itself presents an interesting challenge due to its complex heterocyclic architecture. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yields and purity. However， recent innovations in synthetic methodology have streamlined these processes by employing transition-metal-catalyzed reactions and novel cyclization techniques. These advancements have not only improved efficiency but also opened new avenues for structural diversification.

The pharmacological profile of this compound is further enriched by its ability to interact with multiple targets simultaneously—a phenomenon known as polypharmacicity. This property can be particularly advantageous in treating complex diseases where multiple pathways are dysregulated. By simultaneously modulating several targets， compounds derived from triazoloapyrimidine scaffolds may offer synergistic effects that surpass those of single-target inhibitors.

Future directions in research are likely to focus on expanding the chemical space explored by this class through innovative synthetic strategies and library design methodologies。 Additionally， there is growing interest in exploring derivatives with improved pharmacokinetic properties， such as enhanced solubility or longer half-lives。 These efforts are supported by collaborations between academic institutions， pharmaceutical companies， and biotech startups， all working towards translating laboratory findings into viable therapeutics.

In conclusion， 4H、5H、6H、7H—1、2、4-triazolo[1、5—apryimidine)—2—carboxylic acid (CAS No 1258649—77—2) represents a structurally fascinating compound with significant potential in medicinal chemistry。 Its unique scaffold， combined with its versatile reactivity， makes it an invaluable building block for developing novel bioactive molecules。 As research continues to uncover new applications for this compound， it is poised to play a crucial role in addressing some of today's most pressing medical challenges。